1-(4-Methylpiperidin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone

• IUPAC Name: 2-[6-(4-methylphenyl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H23N3OS/c1-14-3-5-16(6-4-14)17-7-8-18(21-20-17)24-13-19(23)22-11-9-15(2)10-12-22/h3-8,15H,9-13H2,1-2H3
• InChI Key: AJUKYSBHKRKSIH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)C
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

1-(4-Methylpiperidin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone, also known as MPTT, is a novel compound that has gained significant attention in the field of scientific research. MPTT has been widely studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and characterization of compounds with structures related to 1-(4-Methylpiperidin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone, focusing on the development of new synthetic methodologies and the identification of potential biological activities. For example, the synthesis of heterocyclic compounds incorporating pyridazinone and piperidine moieties has been investigated for their antiviral, anticancer, and antibacterial properties, highlighting the significance of such structures in drug discovery and development (Attaby et al., 2006); (Chaitanya et al., 2022).

Biological Activities

The exploration of biological activities, including antimicrobial, anticancer, and antifungal effects, is a key aspect of research on compounds structurally related to 1-(4-Methylpiperidin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone. Studies have shown that such compounds can exhibit significant bioactivity, making them promising candidates for further medicinal chemistry research. For instance, novel substituted heterocyclic pyridine derivatives and their metal complexes have been studied for in vitro cytotoxicity against carcinoma cell lines, revealing the therapeutic potential of these compounds (Chaitanya et al., 2022).

Antifungal and Anticancer Properties

The fungicidal activity of pyridazinone-substituted compounds has been investigated, with studies demonstrating their efficacy against wheat leaf rust, offering insights into their potential as agricultural agents (Zou et al., 2002). Additionally, novel indolylpyridazinone derivatives have been synthesized and evaluated for their expected biological activity, including antibacterial properties, further emphasizing the broad spectrum of activity associated with these chemical frameworks (Abubshait, 2007).